![molecular formula C12H21NO2S B6237477 tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate CAS No. 2770360-08-0](/img/no-structure.png)
tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate
Overview
Description
Tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate, also known as TBSA, is an organic compound used as a reagent in synthetic organic chemistry. It is a colorless liquid that is insoluble in water, but soluble in organic solvents such as ether, benzene, and chloroform. TBSA is used for various purposes, including the synthesis of novel compounds, as a catalyst in organic reactions, and as a reagent in peptide synthesis. TBSA has also been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.
Scientific Research Applications
Tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate has been used in a wide range of scientific research applications, including the synthesis of novel compounds, as a catalyst in organic reactions, and as a reagent in peptide synthesis. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. This compound has also been used in the study of enzyme kinetics, as a reactant in the synthesis of peptides, and as a reagent in organic synthesis.
Mechanism of Action
Tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate is used as a reagent in organic synthesis. It acts as a catalyst in organic reactions, allowing the reaction to occur at a faster rate. This compound also acts as a nucleophile, meaning it can react with other molecules and form new bonds. This allows this compound to be used in the synthesis of novel compounds.
Biochemical and Physiological Effects
This compound is not known to have any direct biochemical or physiological effects. However, it can be used in the synthesis of compounds that have biochemical and physiological effects. For example, this compound has been used in the synthesis of drugs, agrochemicals, and other industrial chemicals.
Advantages and Limitations for Lab Experiments
Tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate has several advantages for lab experiments. It is a relatively inexpensive reagent, and it is also easy to use. Additionally, this compound is a colorless liquid, which makes it easy to identify during a reaction. However, this compound is insoluble in water, and thus must be used in an organic solvent such as ether, benzene, or chloroform.
Future Directions
In the future, tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate could be used in the synthesis of new compounds, such as drugs, agrochemicals, and other industrial chemicals. Additionally, this compound could be used in the study of enzyme kinetics, as a reactant in the synthesis of peptides, and as a reagent in organic synthesis. Furthermore, this compound could be used in the development of new catalysts for organic reactions. Finally, this compound could be used in the synthesis of novel compounds with potential biochemical and physiological effects.
Synthesis Methods
Tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate is synthesized through an esterification reaction of tert-butyl alcohol and 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylic acid. The reaction is conducted in the presence of a strong acid such as sulfuric acid or hydrochloric acid. The reaction is typically conducted at a temperature of 80-100°C for several hours. The reaction is complete when the acidity of the reaction mixture is neutralized. The product can then be isolated by distillation or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate involves the reaction of tert-butyl 4-azaspiro[2.5]octane-4-carboxylate with hydrogen sulfide in the presence of a catalyst to form tert-butyl 7-sulfanyl-4-azaspiro[2.5]octane-4-carboxylate.", "Starting Materials": [ "tert-butyl 4-azaspiro[2.5]octane-4-carboxylate", "hydrogen sulfide", "catalyst" ], "Reaction": [ "Add tert-butyl 4-azaspiro[2.5]octane-4-carboxylate to a reaction vessel", "Add hydrogen sulfide to the reaction vessel", "Add a catalyst to the reaction vessel", "Heat the reaction mixture to a temperature of 100-150°C", "Stir the reaction mixture for 24-48 hours", "Cool the reaction mixture to room temperature", "Filter the reaction mixture to remove any solid impurities", "Concentrate the filtrate under reduced pressure", "Purify the resulting product by column chromatography" ] } | |
CAS RN |
2770360-08-0 |
Molecular Formula |
C12H21NO2S |
Molecular Weight |
243.4 |
Purity |
95 |
Origin of Product |
United States |
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